6-amino-4-(2,2-difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-3-one

• IUPAC Name: 6-amino-4-(2,2-difluoroethyl)-1,4-benzothiazin-3-one
• InChI: InChI=1S/C10H10F2N2OS/c11-9(12)4-14-7-3-6(13)1-2-8(7)16-5-10(14)15/h1-3,9H,4-5,13H2
• InChI Key: SOWBYVFLYPFWMA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=C(S1)C=CC(=C2)N)CC(F)F
• Molecular Formula: C10H10F2N2OS
• Molecular Weight: 244.26 g/mol

Description

6-Amino-4-(2,2-difluoroethyl)-3,4-dihydro-2H-1,4-benzothiazin-3-one, also known as DFT, is an analog of thiazinone and is a powerful fluorinated compound. It is a heterocyclic compound, meaning it contains a ring structure of atoms from different chemical elements. DFT has been investigated for its potential applications in medicinal chemistry, biochemistry, and organic synthesis.

Scientific Research Applications

Synthesis of Regioisomeric Benzothiazinones

The synthesis of regioisomeric benzothiazinones involves the action of amino-thiophenol derivatives on specific enolic forms of carbonyl compounds, leading to the formation of benzothiazinones with specific structural features. For example, the interaction of o-aminothiophenol hydrochloride with the copper salt of the enolic form of methyl pentafluorobenzoylpyruvate results in the formation of specific benzothiazinone derivatives. These compounds exhibit unique chemical properties due to their regioisomeric structures, which can be utilized in various chemical synthesis processes and the development of new materials with tailored properties (Kozminykh, Igidov, & Kozminykh, 2002).

Tetracarbonyl Systems in Synthesis

In another study, the reactions of tetracarbonyl compounds with o-aminothiophenol were explored, resulting in the formation of regioisomeric benzothiazinones. These reactions involve the preparative yield of specific aroylmethylene derivatives through enamine-imine tautomerism. This research demonstrates the versatility of benzothiazinone derivatives in synthesizing complex organic molecules, which could have applications in developing pharmaceuticals, agrochemicals, and organic materials (Kozminykh, Igidov, & Kozminykh, 2003).

Application in Heterocyclic Chemistry

Benzothiazinone derivatives are also significant in heterocyclic chemistry, where they serve as building blocks for synthesizing various heterocyclic compounds. For instance, the interaction of benzothiazinone derivatives with active methylene nitriles and arylcarbaldehydes can lead to the formation of pyranes and other heterocyclic structures. These reactions are crucial for developing novel heterocyclic compounds with potential applications in medicinal chemistry and material science (Lega, Gorobets, Chernykh, Shishkina, & Shemchuk, 2016).